Cas no 1260886-47-2 (4-methyl-2-(piperidin-4-yl)pyridine)

• Product Name: 4-methyl-2-(piperidin-4-yl)pyridine
• CAS No: 1260886-47-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5557461
• PubChem ID: 59727462
• Update Time: 2025-09-28

4-methyl-2-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(piperidin-4-yl)pyridine

• Inchi： 1S/C11H16N2/c1-9-2-7-13-11(8-9)10-3-5-12-6-4-10/h2,7-8,10,12H,3-6H2,1H3
• InChI Key： AATIJVIDRPDSLK-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)=NC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-methyl-2-(piperidin-4-yl)pyridine

Comprehensive Overview of 4-methyl-2-(piperidin-4-yl)pyridine (CAS No. 1260886-47-2): Properties, Applications, and Industry Insights

The compound 4-methyl-2-(piperidin-4-yl)pyridine (CAS No. 1260886-47-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features combining a pyridine ring and a piperidine moiety, this compound serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₁₁H₁₆N₂, and precise molecular weight of 176.26 g/mol make it a valuable building block for synthesizing bioactive molecules targeting neurological and metabolic disorders.

Recent advancements in AI-driven drug discovery have highlighted the role of 4-methyl-2-(piperidin-4-yl)pyridine in designing selective kinase inhibitors and GPCR modulators. Researchers are increasingly leveraging computational tools to predict its binding affinity, as evidenced by its frequent appearance in PubMed and Reaxys database queries. The compound’s logP value (2.1) and hydrogen bond acceptor/donor count (2/1) align with Lipinski’s Rule of Five, making it a promising candidate for oral drug development—a topic trending in medicinal chemistry forums.

From a synthetic chemistry perspective, the piperidin-4-yl group in this molecule enables facile functionalization at the nitrogen atom, while the 4-methylpyridine segment contributes to π-stacking interactions. This dual functionality explains its utility in catalysis and ligand design, particularly for transition metal complexes. Industry reports indicate growing demand for such intermediates in proteolysis-targeting chimera (PROTAC) development—a hot topic in 2024 pharmaceutical pipelines.

Environmental and regulatory considerations for CAS 1260886-47-2 adhere to standard organic compound handling protocols. While not classified as hazardous under GHS, proper PPE (gloves, goggles) is recommended during laboratory use. The compound’s stability profile (room temperature storage in amber vials) and solubility characteristics (soluble in DMSO, methanol) are frequently queried in chemical supplier FAQs.

Market analytics reveal that 4-methyl-2-(piperidin-4-yl)pyridine suppliers are expanding production to meet demand from contract research organizations (CROs) and academic institutions. Patent landscapes show its incorporation in novel antidepressant and anti-inflammatory formulations, with particular interest in its potential blood-brain barrier permeability—a key focus area in CNS drug development discussions.

Quality control protocols for this compound emphasize HPLC purity (>98%) and residual solvent analysis, as documented in recent ACS journal publications. Analytical techniques like LC-MS and 1H/13C NMR are essential for characterization, with spectral data (δ 8.3 ppm for pyridine-H) being widely cited in chemical spectroscopy literature.

Future research directions may explore the compound’s utility in covalent inhibitor design through its reactive nitrogen centers, or as a scaffold for PET radiotracer development—subjects gaining traction in molecular imaging conferences. The rise of automated synthesis platforms has further increased accessibility to this building block, with millimole-scale quantities now available from major fine chemical vendors.